1-[(3-cyclopropyl-1H-pyrazol-5-yl)carbonyl]-N-(4'-fluoro-3-biphenylyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(5-cyclopropyl-1H-pyrazole-3-carbonyl)-N-[3-(4-fluorophenyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C25H25FN4O2/c26-20-10-8-16(9-11-20)18-3-1-5-21(13-18)27-24(31)19-4-2-12-30(15-19)25(32)23-14-22(28-29-23)17-6-7-17/h1,3,5,8-11,13-14,17,19H,2,4,6-7,12,15H2,(H,27,31)(H,28,29)
• InChI Key: SEYKWYRTAJOLQN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=NNC(=C2)C3CC3)C(=O)NC4=CC=CC(=C4)C5=CC=C(C=C5)F
• Molecular Formula: C25H25FN4O2
• Molecular Weight: 432.5 g/mol

Description

The compound “1-[(3-cyclopropyl-1H-pyrazol-5-yl)carbonyl]-N-(4’-fluoro-3-biphenylyl)-3-piperidinecarboxamide” is a complex organic molecule. It contains several functional groups and structural features, including a cyclopropyl group, a pyrazole ring, a piperidine ring, a carbonyl group, a biphenyl group, and a fluorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact synthetic route would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR spectroscopy and X-ray crystallography could be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the carbonyl group could be involved in nucleophilic addition reactions, and the pyrazole ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, it would interact with specific targets in the body to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include developing more efficient synthetic routes, investigating its reactivity, or exploring its use in fields such as medicine or materials science.